N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide

• Molecular Formula: C18H14F3N3OS2
• Molecular Weight: 409.5 g/mol
• IUPAC Name: N-benzyl-2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H14F3N3OS2/c19-18(20,21)15-9-13(14-7-4-8-26-14)23-17(24-15)27-11-16(25)22-10-12-5-2-1-3-6-12/h1-9H,10-11H2,(H,22,25)
• InChI Key: WHTFNHGLJQKZLG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CS3

Description

N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide, also known as compound A, is a novel small molecule compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide involves the inhibition of specific molecular pathways involved in cancer cell growth and survival. The N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide has been shown to target the STAT3 signaling pathway, which is essential for cancer cell proliferation and survival. By inhibiting the STAT3 pathway, N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide can induce apoptosis in cancer cells and inhibit their growth and proliferation.
Biochemical and Physiological Effects
N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that the N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the STAT3 signaling pathway. In vivo studies have shown that N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide can inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide in lab experiments is its specificity for cancer cells. The N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide has been shown to selectively target cancer cells while sparing normal cells, making it a potential candidate for cancer treatment with fewer side effects. However, one of the limitations of N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide is its poor solubility in water, which can limit its use in in vivo experiments.

Future Directions

N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide has shown promising results in preclinical studies, and several future directions can be explored to further investigate its potential therapeutic applications. One of the future directions is to optimize the synthesis method of the N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide to improve its yield and solubility. Another future direction is to conduct more in vivo studies to evaluate the efficacy and safety of the N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide in animal models of cancer. Additionally, the potential of N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide can be explored in other fields of research, such as inflammation and autoimmune diseases.

Synthesis Methods

The synthesis of N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide involves a series of chemical reactions, including the condensation of 4-thiophen-2-yl-6-trifluoromethyl-pyrimidine-2-thiol with N-benzylacetamide, followed by oxidation with hydrogen peroxide and acetic acid. The final product is obtained through purification and isolation using chromatography techniques. The synthesis method of N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide has been reported in several studies, and the N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide can be synthesized in good yields.

Scientific Research Applications

N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide has been studied for its potential therapeutic applications in various fields of research. One of the significant research areas is cancer treatment, where the N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide has shown promising results in inhibiting the growth and proliferation of cancer cells. Studies have shown that N-Benzyl-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylsulfanyl)-acetamide can induce apoptosis in cancer cells by targeting specific molecular pathways.